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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate

CAS No.: 21722-83-8

Cat. No.: B1585504

Get Quote

Executive Summary & Compound Profile
2-Cyclohexylethyl acetate (CAS: 21722-83-8) is a saturated ester widely utilized in the

fragrance and flavor industries for its sweet, fruity, pineapple-like olfactory profile.[1]

Structurally, it consists of a cyclohexane ring connected to an ethyl chain, terminated by an

acetate moiety.

Accurate spectroscopic characterization is critical for quality control, impurity profiling, and

synthetic validation. This guide synthesizes high-field NMR (

H,

C), FT-IR, and Mass Spectrometry (EI-MS) data, providing a definitive reference for analytical
validation.
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Parameter Detail

IUPAC Name 2-Cyclohexylethyl acetate

Synonyms
Cyclohexaneethanol acetate; Acetic acid, 2-

cyclohexylethyl ester

CAS Number 21722-83-8

Molecular Formula

Molecular Weight 170.25 g/mol

Structure Cyclohexane Ring

Nuclear Magnetic Resonance (NMR) Spectroscopy
The following data represents high-resolution spectra obtained at 600 MHz in deuterated

chloroform (

). The assignment logic relies on the distinct electronic environments of the ethyl linker and the
shielding effects of the cyclohexane ring.

H NMR Data (600 MHz, )
The proton spectrum is characterized by a distinct triplet for the

-methylene protons (adjacent to oxygen) and a singlet for the acetate methyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)
Assignment

Structural
Context

4.04 – 4.07 Triplet (t) 2H 6.9

Deshielded

by ester

oxygen (

-position)

2.01 Singlet (s) 3H -
Acetate

methyl group

1.58 – 1.71 Multiplet (m) 5H -
Ring

+ Linker

Overlapping

equatorial

ring protons

1.46 – 1.52 Multiplet (m) 2H - -methylene

(linker)

1.26 – 1.38 Multiplet (m) 1H - Ring
Methine

proton (ring

junction)

1.08 – 1.25 Multiplet (m) 3H - Ring Axial ring

protons

0.84 – 0.93 Multiplet (m) 2H - Ring Axial ring

protons

Analyst Note: The chemical shift of the acetate methyl (2.01 ppm) is a diagnostic anchor. If this

peak shifts significantly (>0.1 ppm) or splits, check for the presence of unreacted acetic acid or

solvent effects.
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C NMR Data (150 MHz, )
The carbon spectrum confirms the presence of 10 unique carbon environments.

Chemical Shift (

, ppm)
Type Assignment Notes

171.12 Quaternary (C)
Carbonyl carbon

(Ester)

62.68
Secondary (

)

Highly deshielded

-carbon

35.93
Secondary (

)

Linker -carbon relative to

oxygen

34.48
Tertiary (

)

Ring Ring junction methine

33.11
Secondary (

)

Ring C2/C6 positions

(symmetric)

26.43
Secondary (

)

Ring C4 position (distal)

26.15
Secondary (

)

Ring C3/C5 positions

(symmetric)

20.96
Primary (

)

Acetate Acetyl methyl carbon

Infrared Spectroscopy (FT-IR)
The IR spectrum of 2-cyclohexylethyl acetate is dominated by the ester functionality and the

aliphatic nature of the cyclohexane ring.
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Key Absorption Bands (Neat Film)
Wavenumber (

)
Intensity Vibrational Mode Diagnostic Value

2922 Strong Stretch (asym)

Aliphatic

carbons

(Cyclohexane)

2851 Medium Stretch (sym)

Aliphatic

carbons

1740 Strong Stretch
Primary diagnostic for

saturated esters

1449 Medium Scissoring Aliphatic deformation

1233 Strong Stretch
Acetate "C-O" stretch

(asymmetric)

1038 Medium Stretch Alkyl-Oxygen stretch

Mass Spectrometry (EI-MS)
The electron ionization (EI) mass spectrum follows the characteristic fragmentation pathways of

aliphatic acetates. The molecular ion is often weak, with fragmentation driven by the loss of

acetic acid via the McLafferty rearrangement (or pseudo-McLafferty involving the ring).

Fragmentation Logic
Molecular Ion (

): m/z 170 (Weak/Trace).

Loss of Acetic Acid (

): The dominant pathway involves the elimination of neutral acetic acid (

, 60 Da), generating the alkene radical cation at m/z 110 (Vinylcyclohexane derivative).
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Acylium Ion: Cleavage of the acetyl group generates the acetyl cation at m/z 43 (

), typically the base peak or very abundant.

Fragmentation Pathway Diagram
The following diagram illustrates the primary decay channels for 2-cyclohexylethyl acetate in

EI-MS.

Legend

Molecular Ion (M+)
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[M - HOAc]+
m/z 110
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(CH3CO+)

Alpha Cleavage

Cyclohexyl Cation
m/z 83

- C2H3 (Vinyl loss)Parent Ion

Primary Fragment

Click to download full resolution via product page

Figure 1: Primary EI-MS fragmentation pathways for 2-cyclohexylethyl acetate.

Experimental Protocols
To replicate these results or validate a synthesized batch, follow these standardized protocols.

NMR Sample Preparation
Objective: High-resolution structural confirmation.

Solvent: Use

(Deuterated Chloroform) with 0.03% v/v TMS (Tetramethylsilane) as an internal reference.

Concentration: Dissolve 10–15 mg of the analyte in 0.6 mL of solvent.
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Acquisition:

Proton (

H): 16 scans, 2-second relaxation delay. Reference TMS to 0.00 ppm.[2]

Carbon (

C): 256–512 scans, proton-decoupled. Reference

triplet center to 77.16 ppm.

GC-MS Analysis
Objective: Purity and identity verification.

Column: DB-5MS or equivalent (30 m x 0.25 mm, 0.25 µm film).[3]

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Temperature Program:

Hold at 60°C for 2 min.

Ramp 10°C/min to 240°C.

Hold for 5 min.

Inlet: Split mode (50:1), 250°C.

Detector: MS Source 230°C, Quadrupole 150°C. Scan range 35–350 m/z.

Analytical Workflow Diagram
This workflow outlines the logical sequence for validating the identity of 2-cyclohexylethyl
acetate in a research setting.
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Crude/Synthesized Sample
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Figure 2: Step-by-step analytical validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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